Cas no 1376184-48-3 (2-cyclopropyl-4-methyl-6-(methylsulfanyl)-N-[2-(4-phenylpiperazin-1-yl)propyl]pyrimidine-5-carboxamide)

• Product Name: 2-cyclopropyl-4-methyl-6-(methylsulfanyl)-N-[2-(4-phenylpiperazin-1-yl)propyl]pyrimidine-5-carboxamide
• CAS No: 1376184-48-3
• MF: C₂₃H₃₁N₅OS
• MW: 425.590143442154
• CID: 5824087
• PubChem ID: 72120988
• Update Time: 2024-01-14

2-cyclopropyl-4-methyl-6-(methylsulfanyl)-N-[2-(4-phenylpiperazin-1-yl)propyl]pyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-4-methyl-6-methylsulfanyl-N-[2-(4-phenylpiperazin-1-yl)propyl]pyrimidine-5-carboxamide
• 2-cyclopropyl-4-methyl-6-(methylsulfanyl)-N-[2-(4-phenylpiperazin-1-yl)propyl]pyrimidine-5-carboxamide
• EN300-26606854
• AKOS033221549
• Z1269917828
• 1376184-48-3

• Inchi： 1S/C23H31N5OS/c1-16(27-11-13-28(14-12-27)19-7-5-4-6-8-19)15-24-22(29)20-17(2)25-21(18-9-10-18)26-23(20)30-3/h4-8,16,18H,9-15H2,1-3H3,(H,24,29)
• InChI Key： RWAGNJCJHLRNTO-UHFFFAOYSA-N
• SMILES： S(C)C1C(C(NCC(C)N2CCN(C3C=CC=CC=3)CC2)=O)=C(C)N=C(C2CC2)N=1

Computed Properties

• Exact Mass: 425.22493180g/mol
• Monoisotopic Mass: 425.22493180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 86.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines